Cas no 1895653-67-4 (1-methyl-3-3-(propan-2-yl)phenyl-1H-pyrazol-5-amine)

1-Methyl-3-(3-(propan-2-yl)phenyl)-1H-pyrazol-5-amine is a pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted phenyl ring and an amine-functionalized pyrazole core, offering versatility for further chemical modifications. The compound's stability under standard conditions and well-defined reactivity profile make it a valuable intermediate in synthetic chemistry. Its lipophilic nature, conferred by the isopropyl substituent, may enhance bioavailability in drug development contexts. The amine group provides a handle for derivatization, enabling the synthesis of more complex molecules. This compound is typically supplied with high purity, ensuring reproducibility in research applications. Proper handling requires standard laboratory precautions due to its organic nature.
1-methyl-3-3-(propan-2-yl)phenyl-1H-pyrazol-5-amine structure
1895653-67-4 structure
Product Name:1-methyl-3-3-(propan-2-yl)phenyl-1H-pyrazol-5-amine
CAS No:1895653-67-4
MF:C13H17N3
MW:215.294182538986
CID:6110325
PubChem ID:21132012
Update Time:2025-05-30

1-methyl-3-3-(propan-2-yl)phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-3-(propan-2-yl)phenyl-1H-pyrazol-5-amine
    • 1895653-67-4
    • EN300-1754702
    • 1-methyl-3-[3-(propan-2-yl)phenyl]-1H-pyrazol-5-amine
    • Inchi: 1S/C13H17N3/c1-9(2)10-5-4-6-11(7-10)12-8-13(14)16(3)15-12/h4-9H,14H2,1-3H3
    • InChI Key: IETLRFPQAHRCHO-UHFFFAOYSA-N
    • SMILES: N1(C)C(=CC(C2=CC=CC(=C2)C(C)C)=N1)N

Computed Properties

  • Exact Mass: 215.142247555g/mol
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.8Ų

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Additional information on 1-methyl-3-3-(propan-2-yl)phenyl-1H-pyrazol-5-amine

1-Methyl-3-(3-(Propan-2-yl)Phenyl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

1-Methyl-3-(3-(Propan-2-yl)Phenyl)-1H-Pyrazol-5-Amine, also known by its CAS number 1895653-67-4, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The structure of this compound features a methyl group attached to the pyrazole ring and a propan-2-yl-substituted phenyl group, making it a unique derivative with potential for further functionalization.

The synthesis of 1-Methyl-3-(3-(Propan-2-yl)Phenyl)-1H-Pyrazol-5-Amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its chemical structure has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, ensuring its identity and structural integrity.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its use in drug discovery, particularly in the development of bioactive agents targeting various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit moderate to high activity against certain enzymes and receptors, making them valuable leads for further optimization.

In addition to its role in drug discovery, 1-Methyl-3-(3-(Propan-2-yl)Phenyl)-1H-Pyrazol-5-Amine has also been investigated for its properties in materials science. Its aromaticity and nitrogen-containing framework make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on modifying its structure to enhance its electronic properties, paving the way for potential commercial applications.

The environmental impact and toxicity profile of this compound are critical considerations for its safe handling and use. Preliminary studies indicate that it exhibits low acute toxicity, but further research is required to assess its long-term effects on ecosystems. Regulatory bodies have emphasized the importance of conducting comprehensive risk assessments to ensure compliance with safety standards.

In conclusion, 1-Methyl-3-(3-(Propan-2-yl)Phenyl)-1H-Pyrazol-5-Amine is a multifaceted compound with a wide range of potential applications. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset in various industries. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.

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